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Compound of Interest

Compound Name: L-Valine-13C5,15N

Cat. No.: B136322

Essential Safety and Handling Guide for L-
Valine-13C5,15N

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling L-Valine-13C5,15N. The following
procedures ensure safe operational handling and disposal of this stable isotope-labeled amino
acid.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling L-Valine-13C5,15N, the
following personal protective equipment is recommended.
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PPE Category Item Specification
) Must have side-shields to
Eye Protection Safety Goggles ]
protect against splashes.
Impervious gloves are
Hand Protection Protective Gloves recommended. Inspect gloves
prior to use.
A lab coat or other protective
Body Protection Impervious Clothing clothing to prevent skin
contact.
A dust mask (type N95 or
) ) ] ) equivalent) should be used if
Respiratory Protection Suitable Respirator

ventilation is inadequate or if

handling generates dust.

Operational Plan: Handling and Storage

Proper handling and storage are crucial to maintain the integrity of L-Valine-13C5,15N and to
prevent contamination or accidental exposure.

Handling:

Avoid inhalation of dust and contact with skin and eyes.[1][2]

Use in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[1][3]

Wash hands thoroughly after handling and before breaks.[3]

Do not eat, drink, or smoke in the laboratory where this substance is handled.[1]
Storage:
o Keep the container tightly sealed.[1]

» Store in a cool, well-ventilated area.[1]
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e Protect from direct sunlight and sources of ignition.[1]

e Recommended storage temperature is -20°C for powder form and -80°C when in solvent.[1]

Some suppliers may recommend room temperature storage; always refer to the supplier-

specific storage conditions.[3][4]

Emergency Procedures

First-Aid Measures:

Exposure Route

First-Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of
water, occasionally lifting the upper and lower
eyelids. Remove contact lenses if present and
easy to do. Continue to rinse for at least 15

minutes. Seek prompt medical attention.[1][2]

Skin Contact

Rinse skin thoroughly with plenty of water.
Remove contaminated clothing and shoes. If

irritation persists, seek medical attention.[1][2]

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.[2]
Do NOT induce vomiting. Wash out the mouth
) with water. Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or poison

control center immediately.[1][2]

Accidental Release Measures: In the event of a spill, follow these steps to ensure safe

containment and cleanup:

o Evacuate: Evacuate personnel from the immediate area.

o Ventilate: Ensure adequate ventilation.
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» Personal Protection: Wear full personal protective equipment, including respiratory
protection.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Avoid dispersal of dust
into the air.

e Cleanup:

o For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled
container for disposal.[3]

o For solutions, absorb with an inert, non-combustible material such as diatomite or
universal binders.[1]

« Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with alcohol.[1]

o Disposal: Dispose of the contaminated material in accordance with approved waste disposal
procedures.[1]

Disposal Plan

Dispose of L-Valine-13C5,15N and its containers in accordance with local, state, and federal

regulations.

o Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[3]

o Combustible Solvent Disposal: The material may be dissolved or mixed with a combustible
solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[3]

o Containers: Handle uncleaned containers as you would the product itself. Do not mix with
other waste.

Workflow for Handling and Disposal

The following diagram illustrates the key steps in the operational workflow for L-Valine-
13C5,15N, from receipt of the material to its final disposal.
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Receiving L-Valine-13C5,15N

l

Store in Designated Area
(-20°C or as recommended)

'

Don Personal Protective Equipment (PPE)

Handling and Use in a Ventilated Area

Accidental Release Occurs

Decontamination of Work Area and Equipment Emergency

Follow Accidental Release Measures

Segregate Waste

Dispose of via Licensed Contractor or Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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